Cas no 14652-54-1 (Rhodium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI))

Rhodium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) structure
14652-54-1 structure
Product Name:Rhodium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
CAS No:14652-54-1
MF:C15H15F9O6Rh
MW:565.167139291763
CID:180911
PubChem ID:425484
Update Time:2025-04-19

Rhodium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Rhodium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
    • Rhodium acetylacetonate fluoride
    • 1,1,1-trifluoropentane-2,4-dione - rhodium (3:1)
    • oxonium, [1-methyl-3-(trifluoromethyl)-1,3-propanediylidene]bis- (Z)-[(3E)-3-oxonio-1-(trifluoromethyl)butylidene]oxonium (1:2), rhodium salt
    • Tris(1,1,1-trifluoropentane-2,4-dionato-O,O')rhodium
    • 14652-54-1
    • NSC174332
    • NSC-174332
    • Rhodium,1,1-trifluoro-2,4-pentanedionato-O,O')-
    • Inchi: 1S/3C5H5F3O2.Rh/c3*1-3(9)2-4(10)5(6,7)8;/h3*2H2,1H3;
    • InChI Key: FGZMKJRJKZERKP-UHFFFAOYSA-N
    • SMILES: [Rh].FC(C(CC(C)=O)=O)(F)F.FC(C(CC(C)=O)=O)(F)F.FC(C(CC(C)=O)=O)(F)F

Computed Properties

  • Exact Mass: 564.97800
  • Monoisotopic Mass: 564.97799g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 573
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 102.42000
  • LogP: 3.29070
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